Cas no 1060962-69-7 (2-2-(methylsulfanyl)pyridine-3-carbonyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-2-(methylsulfanyl)pyridine-3-carbonyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1060962-69-7
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 5682432
• PubChem ID: 18108184
• Update Time: 2025-08-04

2-2-(methylsulfanyl)pyridine-3-carbonyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Z27717399
• 1060962-69-7
• AKOS034024924
• 2-[2-(methylsulfanyl)pyridine-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• EN300-26603776
• 2-2-(methylsulfanyl)pyridine-3-carbonyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C16H16N2OS/c1-20-15-14(7-4-9-17-15)16(19)18-10-8-12-5-2-3-6-13(12)11-18/h2-7,9H,8,10-11H2,1H3
• InChI Key： LBOBSBPCALMPDW-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-2-(methylsulfanyl)pyridine-3-carbonyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1060962-69-7)

2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline, with the CAS number 1060962-69-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroisoquinoline core and a pyridine carbonyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The tetrahydroisoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its pharmacological properties, including its interactions with neurotransmitter systems and its potential as a lead compound for drug discovery. The presence of the methylsulfanyl group and the pyridine-3-carbonyl moiety further enhances the chemical diversity and biological activity of this compound.

Recent studies have highlighted the potential of 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through its antioxidant properties and its ability to modulate signaling pathways involved in cell survival.

The pharmacokinetic profile of 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline has also been studied to assess its suitability as a drug candidate. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.

In the context of drug discovery and development, the structural features of 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline make it an attractive starting point for lead optimization. Chemists can modify the molecule by introducing various functional groups or altering the existing ones to enhance its potency and selectivity for specific biological targets. For example, substituting the methylsulfanyl group with other sulfur-containing moieties or modifying the pyridine ring can lead to compounds with improved pharmacological profiles.

The synthetic route for preparing 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline has been well-documented in the literature. Typically, the synthesis involves several steps, including the formation of the tetrahydroisoquinoline core through a Pictet-Spengler reaction followed by functionalization of the pyridine carbonyl moiety. The efficiency and scalability of these synthetic methods are crucial for producing sufficient quantities of the compound for further research and development.

In conclusion, 2-(2-(Methylsulfanyl)pyridine-3-carbonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1060962-69-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important molecule for further investigation. Ongoing research is likely to uncover additional therapeutic applications and optimize its use as a lead compound for drug discovery.